rel-Carbovir monophosphate

• Molecular Formula: C11H14N5O5P
• Molecular Weight: 327.23 g/mol
• InChI: InChI=1S/C11H14N5O5P/c12-11-14-9-8(10(17)15-11)13-5-16(9)7-2-1-6(3-7)4-21-22(18,19)20/h1-2,5-7H,3-4H2,(H2,18,19,20)(H3,12,14,15,17)/t6-,7+/m0/s1
• InChIKey: OJDRNVIJFVCXOM-NKWVEPMBSA-N

rel-Carbovir Monophosphate: Characterization & Procurement

rel-Carbovir monophosphate is the monophosphorylated nucleotide form of the carbocyclic nucleoside analogue carbovir (CBV), specifically the enantiomer of 2',3'-dideoxy-2',3'-didehydroguanosine [1]. As a key intermediate in the activation pathway of the anti-HIV prodrug abacavir, this compound functions as a nucleoside reverse transcriptase inhibitor (NRTI) after further intracellular phosphorylation to its active triphosphate form, carbovir triphosphate (CBV-TP) [2]. It is primarily employed in antiviral research as a critical tool for studying intracellular phosphorylation kinetics, prodrug activation pathways, and the stereoselective enzymatic processes that govern the efficacy of guanosine analogue NRTIs [3].

1Racemic monophosphate mixture containing both enantiomers

2Key intermediate in abacavir prodrug activation pathway

3Analytical reference for phosphorylated nucleotide analog studies

4Supports kinase substrate specificity and metabolism research

• [1] Vince, R., et al. (1988). Potent and selective activity of a new carbocyclic nucleoside analog (carbovir: NSC 614846) against human immunodeficiency virus in vitro. Biochemical and Biophysical Research Communications, 156(2), 1046-1053. View Source
• [2] Faletto, M. B., et al. (1997). Unique intracellular activation of the potent anti-human immunodeficiency virus agent 1592U89. Antimicrobial Agents and Chemotherapy, 41(5), 1099-1107. View Source
• [3] Miller, W. H., et al. (1992). Phosphorylation of carbovir enantiomers by cellular enzymes determines the stereoselectivity of antiviral activity. Journal of Biological Chemistry, 267(29), 21220-21224. View Source

rel-Carbovir Monophosphate: Substitution Risks

Generic substitution among carbovir-related nucleotide analogues is fundamentally precluded by the extreme stereoselectivity of the enzymes responsible for their intracellular activation [1]. The antiviral activity of carbovir resides exclusively in its (-)-enantiomer, and this stereochemical dependence is amplified at the monophosphate level [2]. Specifically, cellular GMP kinase, which is essential for the conversion of carbovir monophosphate (CBV-MP) to the diphosphate (CBV-DP), discriminates profoundly between enantiomers, rendering (+)-carbovir monophosphate an exceptionally poor substrate [3]. This enzymatic bottleneck means that any procurement of an undefined or racemic mixture of carbovir monophosphate will result in vastly reduced, unpredictable, and non-reproducible antiviral activity in cell-based assays, thereby invalidating experimental conclusions related to drug metabolism and mechanism of action.

Single enantiomer mismatch(-)-Carbovir does not reproduce the racemic mixture’s phosphorylation profile.

Phosphorylation state mismatchCarbovir nucleoside requires enantioselective 5’-nucleotidase, which may shift monophosphate species ratios.

• [1] Miller, W. H., et al. (1992). Phosphorylation of carbovir enantiomers by cellular enzymes determines the stereoselectivity of antiviral activity. Journal of Biological Chemistry, 267(29), 21220-21224. View Source
• [2] Coates, J. A., et al. (1991). The separate enantiomers of the carbocyclic nucleoside analogue 2',3'-dideoxy-2',3'-didehydroguanosine. Synthesis and anti-HIV activity. Antiviral Chemistry & Chemotherapy, 2(2), 107-113. View Source
• [3] Furman, P. A., et al. (1995). The anti-hepatitis B virus activities, cytotoxicities, and anabolic profiles of the (-) and (+) enantiomers of cis-5-fluoro-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]cytosine. Antimicrobial Agents and Chemotherapy, 39(12), 2825-2829. View Source

rel-Carbovir Monophosphate: Evidence for Selection

GMP Kinase Substrate Enantioselectivity

The antiviral activity of carbovir is determined by the efficiency with which its monophosphate is converted to the diphosphate by cellular GMP kinase. In a direct enzymatic comparison, (-)-carbovir monophosphate was found to be a 7,000-fold more efficient substrate for GMP kinase than its (+)-enantiomer [1]. This extreme stereoselectivity explains why only the (-)-enantiomer (and its prodrugs) possesses potent anti-HIV activity.

GMP Kinase Enantioselectivity

Head-to-head

(-)-Carbovir monophosphate is a 7,000-fold more efficient substrate for GMP kinase than (+)-Carbovir monophosphate.

Supports enantiomer-specific phosphorylation context.

In vitro purified enzyme assay.

Evidence Dimension	Substrate efficiency for GMP kinase (phosphorylation rate)
Target Compound Data	(-)-Carbovir monophosphate
Comparator Or Baseline	(+)-Carbovir monophosphate
Quantified Difference	7,000-fold higher efficiency
Conditions	In vitro enzymatic assay with purified GMP kinase

Why This Matters

This directly quantifies why the stereochemical identity of the monophosphate is non-negotiable for functional studies; using the wrong enantiomer will yield essentially no active metabolite.

• [1] Miller, W. H., et al. (1992). Phosphorylation of carbovir enantiomers by cellular enzymes determines the stereoselectivity of antiviral activity. Journal of Biological Chemistry, 267(29), 21220-21224. View Source

5'-Nucleotidase Enantioselective Phosphorylation

The first step in the intracellular activation cascade is the phosphorylation of the parent nucleoside to the monophosphate. In a direct head-to-head comparison, the cytosolic enzyme 5'-nucleotidase efficiently phosphorylated (-)-carbovir to (-)-carbovir monophosphate, but showed no detectable activity toward (+)-carbovir [1]. This establishes the very first metabolic checkpoint that prevents the (+)-enantiomer from entering the activation pathway.

5’-Nucleotidase Selectivity

Head-to-head

5’-Nucleotidase phosphorylates (-)-carbovir but does not phosphorylate (+)-carbovir.

Reported absolute stereochemical block; supports racemic mixture study design.

Mammalian cytosolic enzyme.

Evidence Dimension	Enzymatic phosphorylation to monophosphate
Target Compound Data	(-)-Carbovir (efficiently phosphorylated)
Comparator Or Baseline	(+)-Carbovir (no detectable phosphorylation)
Quantified Difference	Qualitative: Active vs. Inactive
Conditions	In vitro enzymatic assay with purified 5'-nucleotidase

Why This Matters

This demonstrates that the stereochemical discrimination begins even before the monophosphate stage, reinforcing that procurement of the correct enantiomer is critical from the very start of an experiment.

• [1] Miller, W. H., et al. (1992). Phosphorylation of carbovir enantiomers by cellular enzymes determines the stereoselectivity of antiviral activity. Journal of Biological Chemistry, 267(29), 21220-21224. View Source

Abacavir Prodrug Pathway Intermediate

The cycloSaligenyl (cycloSal) prodrug strategy is designed to deliver the pre-formed monophosphate directly into cells, bypassing the rate-limiting first phosphorylation step. In a cross-study comparison, cycloSal prodrugs of carbovir monophosphate (cycloSal-CBVMP) did not show enhanced anti-HIV potency compared to the parent nucleoside carbovir (CBV) [1]. In contrast, the same cycloSal approach applied to abacavir monophosphate (cycloSal-ABCMP) resulted in markedly increased potency against both HIV and HSV [1]. This indicates that while the monophosphate bypass can be beneficial, its impact is highly nucleoside-dependent, and for carbovir, the first phosphorylation is not the primary barrier to activity.

Abacavir Pathway Intermediate

Cross-study comparable

Abacavir monophosphate is deaminated to carbovir monophosphate by ADAL, bypassing nucleoside phosphorylation.

Enables prodrug-specific quantification; distinct from carbovir nucleoside.

Cellular metabolism data.

Evidence Dimension	Antiviral potency (fold-change vs. parent compound)
Target Compound Data	cycloSal-CBVMP (carbovir monophosphate prodrug): no enhancement vs. CBV
Comparator Or Baseline	cycloSal-ABCMP (abacavir monophosphate prodrug): markedly increased potency vs. ABC
Quantified Difference	Qualitative: No enhancement vs. Marked enhancement
Conditions	HIV and HSV cell culture assays

Why This Matters

This evidence guides researchers in selecting the appropriate tool for studying nucleotide delivery; it clarifies that a carbovir monophosphate prodrug is not simply a 'more potent' version of carbovir, contrasting with other NRTI prodrugs.

• [1] Balzarini, J., et al. (2001). Antiviral activity of cyclosaligenyl prodrugs of acyclovir, carbovir and abacavir. Antiviral Chemistry & Chemotherapy, 12(5), 301-306. View Source

Intracellular Stability in CEM Cells

In a study evaluating the in vitro antiviral activity of (-)-carbovir in H9 cells infected with the HTLV-IIIb strain of HIV, the concentration required to reduce reverse transcriptase activity by 50% (IC50) was 0.8 µM, while the 50% cytotoxic concentration (CC50) was greater than 2,000 µM (2 mM) [1]. This yields a selectivity index (CC50/IC50) exceeding 2,500, indicating a wide therapeutic window in this cell-based system.

Triphosphate Half-Life

Cross-study comparable

Derived carbovir triphosphate half-life is 2.5 hours in CEM cells, declining without plateau.

Supports exposure duration modeling in in vitro assays.

Cell-type specific; requires validation.

Evidence Dimension	Selectivity Index (CC50 / IC50)
Target Compound Data	IC50 = 0.8 µM, CC50 > 2000 µM, SI > 2500
Comparator Or Baseline	AZT and ddC (comparative data from same study context)
Quantified Difference	Not directly provided in the abstract; however, the study's objective was to compare (-)-carbovir to these established NRTIs.
Conditions	H9 cells infected with HIV-1 HTLV-IIIb strain

Why This Matters

This high selectivity index confirms that the antiviral effect is not a result of general cellular toxicity, validating the compound's use as a specific tool to study HIV replication mechanisms without confounding cytotoxic artifacts.

• [1] Vince, R., et al. (1991). Carbovir: the (-) enantiomer is a potent and selective antiviral agent against human immunodeficiency virus in vitro. Antimicrobial Agents and Chemotherapy, 35(5), 964-968. View Source

Hygroscopicity and Solubility Profile

Long-term (4-week) treatment of CEM cells with carbovir at a concentration of 50 µM resulted in no observed delayed cytotoxicity [1]. Furthermore, even at an extremely high concentration of 1 mM (1,000 µM), carbovir did not cause a decline in mitochondrial DNA levels, a hallmark of mitochondrial toxicity commonly associated with many NRTIs [1]. This contrasts with the known mitochondrial liabilities of other NRTIs like zalcitabine (ddC) and stavudine (d4T).

Handling & Solubility

Data to verify

Hygroscopic; slight solubility in DMSO (heated) and methanol; m.p. >193°C (dec.).

Solvent and storage context; handling protocol review.

Vendor-supplied data; verify in-house.

Evidence Dimension	Mitochondrial toxicity (mtDNA depletion, lactic acid production)
Target Compound Data	No mtDNA depletion at 1 mM; no cytotoxicity at 50 µM for 4 weeks
Comparator Or Baseline	Class of NRTIs (e.g., ddC, d4T) known to cause mitochondrial toxicity
Quantified Difference	Qualitative: Lack of observed toxicity vs. known class liabilities
Conditions	CEM cells (human T-lymphoblastoid cell line), 4-week chronic exposure

Why This Matters

For researchers studying the long-term effects of antiviral therapy or using NRTIs as chemical probes, this data supports the selection of carbovir and its monophosphate as tools with a reduced risk of confounding mitochondrial toxicity, a major limitation of many other NRTIs.

• [1] Parker, W. B., et al. (1997). Lack of mitochondrial toxicity in CEM cells treated with carbovir. Antiviral Research, 34(2), 101-108. View Source

rel-Carbovir Monophosphate: Application Scenarios

Abacavir Prodrug Activation Quantification

Due to the 7,000-fold difference in substrate efficiency for GMP kinase between the (-)- and (+)-enantiomers of carbovir monophosphate [1], this compound is an ideal tool for probing the stereochemical requirements of cellular nucleotide kinases. Researchers can use purified (-)-carbovir monophosphate to quantitatively study the kinetics of GMP kinase, nucleoside-diphosphate kinase, and other enzymes in the activation cascade, without confounding variables from upstream phosphorylation steps.

Kinase Stereoselectivity Studies

As the direct product of the deamination of abacavir monophosphate, rel-Carbovir monophosphate serves as a critical reference standard and experimental substrate for studies on the unique intracellular activation of abacavir [2]. It enables researchers to dissect the contributions of adenosine phosphotransferase and cytosolic deaminase to the overall prodrug activation, and to quantify the formation of the active triphosphate anabolite, carbovir triphosphate.

HIV-1 Reverse Transcriptase Inhibition Studies

The cycloSal prodrug approach demonstrated that direct intracellular delivery of carbovir monophosphate does not enhance antiviral potency compared to the parent nucleoside, a finding that contrasts with abacavir monophosphate prodrugs [3]. Therefore, carbovir monophosphate and its prodrugs serve as important negative controls and benchmarking tools for researchers developing novel nucleotide delivery strategies, helping to delineate which activation steps are truly rate-limiting for a given nucleoside analogue.

Intracellular Nucleotide Analysis Methods

Carbovir and its monophosphate exhibit a lack of mitochondrial toxicity in long-term cell culture models, even at high concentrations [4]. This makes the compound a valuable comparator for studies investigating the mechanisms of mitochondrial dysfunction caused by other NRTIs (e.g., ddC, d4T, AZT). By using rel-Carbovir monophosphate as a 'non-toxic' control, researchers can more precisely attribute observed mitochondrial effects to specific structural features of other NRTIs.

Application

Selection Property

Validation Focus

Abacavir prodrug activation quantification

Pathway-specific intermediate reference

ADAL efficiency in cellular models

Kinase stereoselectivity studies

Racemic substrate for enantiomer comparison

GMP kinase and NDP kinase specificity

HIV-1 reverse transcriptase inhibition studies

Triphosphate precursor without phosphorylation bias

Chain-termination properties in RT mutant assays

Intracellular nucleotide analysis methods

Handling-aware analytical standard

Extraction reproducibility and matrix effects

• [1] Miller, W. H., et al. (1992). Phosphorylation of carbovir enantiomers by cellular enzymes determines the stereoselectivity of antiviral activity. Journal of Biological Chemistry, 267(29), 21220-21224. View Source
• [2] Faletto, M. B., et al. (1997). Unique intracellular activation of the potent anti-human immunodeficiency virus agent 1592U89. Antimicrobial Agents and Chemotherapy, 41(5), 1099-1107. View Source
• [3] Balzarini, J., et al. (2001). Antiviral activity of cyclosaligenyl prodrugs of acyclovir, carbovir and abacavir. Antiviral Chemistry & Chemotherapy, 12(5), 301-306. View Source
• [4] Parker, W. B., et al. (1997). Lack of mitochondrial toxicity in CEM cells treated with carbovir. Antiviral Research, 34(2), 101-108. View Source